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impurities

  • N-Formylkynurenine
    N-Formylkynurenine
    • Cat. No.:
    • B195993
    • CAS No.:
    • 1022-31-7
    • Molecular Formula:
    • C11H12N2O4
    • Molecular Weight:
    • 236.22 g/mol
    Description
    N-formylkynurenine is a non-proteinogenic alpha-amino acid and a non-proteinogenic amino acid derivative. It is functionally related to a kynurenine.
    N-formylkynurenine has been reported in Arabidopsis thalia...
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  • 3-Azaspiro[5.5]undecane-2,4-dione
    3-Azaspiro[5.5]undecane-2,4-dione
    • Cat. No.:
    • B195785
    • CAS No.:
    • 1130-32-1
    • Molecular Formula:
    • C10H15NO2
    • Molecular Weight:
    • 181.23 g/mol
    Description
    Gabapentin Impurity 3 is a chemical with potential use for biochemical research, especially in the field of neurobiology. It is Gabapentin intermediate.
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  • Dibenzosuberone
    Dibenzosuberone
    • Cat. No.:
    • B195587
    • CAS No.:
    • 1210-35-1
    • Molecular Formula:
    • C15H12O
    • Molecular Weight:
    • 208.25 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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  • benzo[a]pyren-9-ol
    benzo[a]pyren-9-ol
    • Cat. No.:
    • B196084
    • CAS No.:
    • 17573-21-6
    • Molecular Formula:
    • C20H12O
    • Molecular Weight:
    • 268.3 g/mol
    Description
    9-Hydroxybenzo[a]pyrene is an ortho- and peri-fused polycyclic arene.
    9-Hydroxybenzo[a]pyrene, also known as benzo[def]chrysen-9-ol, belongs to the class of organic compounds known as benzopyrenes. These are ...
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  • (R,R)-Hydroxy Bupropion
    (R,R)-Hydroxy Bupropion
    • Cat. No.:
    • B195628
    • CAS No.:
    • 192374-15-5
    • Molecular Formula:
    • C13H18ClNO2
    • Molecular Weight:
    • 255.74 g/mol
    Description
    (R,R)-Hydroxy Bupropion is the (R,R) Enantiomer metabolite of Bupropion, an antidepressant.
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  • 2-Hydroxy-1,4-benzoquinone
    2-Hydroxy-1,4-benzoquinone
    • Cat. No.:
    • B196085
    • CAS No.:
    • 2474-72-8
    • Molecular Formula:
    • C6H4O3
    • Molecular Weight:
    • 124.09 g/mol
    Description
    2-hydroxy-1,4-benzoquinone is the simplest member of the class of 2-hydroxy-1,4-benzoquinones, that is 1,4-benzoquinone in which a single hydrogen is replaced by a hydroxy group. It has a role as a mouse metabol...
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  • 4-Ketocyclophosphamide
    4-Ketocyclophosphamide
    • Cat. No.:
    • B195324
    • CAS No.:
    • 27046-19-1
    • Molecular Formula:
    • C7H13Cl2N2O3P
    • Molecular Weight:
    • 275.07 g/mol
    Description
    4-Ketocyclophosphamide is a nitrogen mustard.
    metabolite of cyclophosphamide;  RN given refers to cpd without isomeric designation;  structure
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  • Bupropion morpholinol
    Bupropion morpholinol
    • Cat. No.:
    • B195610
    • CAS No.:
    • 357399-43-0
    • Molecular Formula:
    • C13H18ClNO2
    • Molecular Weight:
    • 255.74 g/mol
    Description
    Buproprion is an inhibitor of the reuptake of dopamine and norepinephrine and is also an antagonist of neuronal acetylcholine nicotinic receptors. Because of its effects on nicotinic receptors, it is used to pro...
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  • Tetrakis(2-chloroethyl)phosphorodiamidic Chloride
    Tetrakis(2-chloroethyl)phosphorodiamidic Chloride
    • Cat. No.:
    • B195322
    • CAS No.:
    • 60106-92-5
    • Molecular Formula:
    • C8H16Cl5N2OP
    • Molecular Weight:
    • 364.5 g/mol
    Description
    Tetrakis(2-chloroethyl)phosphorodiamidic Chloride is an impurity of Cyclophosphamide.
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  • Methyl 3-amino-4-methylthiophene-2-carboxylate
    Methyl 3-amino-4-methylthiophene-2-carboxylate
    • Cat. No.:
    • B195637
    • CAS No.:
    • 85006-31-1
    • Molecular Formula:
    • C7H9NO2S
    • Molecular Weight:
    • 171.22 g/mol
    Description
    A metabolite of Articaine
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